Cas no 2580177-87-1 (7-(benzyloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid)

7-(Benzyloxy)carbonyl-7-azaspiro[3.5]nonane-6-carboxylic acid is a specialized spirocyclic compound featuring a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid functionality. Its rigid spiro[3.5]nonane scaffold provides structural stability, making it valuable in synthetic organic chemistry, particularly in peptide and heterocycle synthesis. The Cbz group offers selective deprotection under mild conditions, enhancing its utility in multi-step reactions. The carboxylic acid moiety allows for further functionalization, enabling diverse derivatization pathways. This compound is particularly useful in medicinal chemistry for constructing constrained analogs and as an intermediate in the development of bioactive molecules. Its well-defined reactivity and stability make it a reliable choice for complex synthetic applications.
7-(benzyloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid structure
2580177-87-1 structure
Product Name:7-(benzyloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid
CAS No:2580177-87-1
MF:C17H21NO4
MW:303.35294508934
CID:5659165
PubChem ID:165886741
Update Time:2025-10-28

7-(benzyloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27731853
    • 2580177-87-1
    • 7-[(benzyloxy)carbonyl]-7-azaspiro[3.5]nonane-6-carboxylic acid
    • 7-(benzyloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid
    • Inchi: 1S/C17H21NO4/c19-15(20)14-11-17(7-4-8-17)9-10-18(14)16(21)22-12-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2,(H,19,20)
    • InChI Key: OBNMAPRQDNTJEU-UHFFFAOYSA-N
    • SMILES: OC(C1CC2(CCN1C(=O)OCC1C=CC=CC=1)CCC2)=O

Computed Properties

  • Exact Mass: 303.14705815g/mol
  • Monoisotopic Mass: 303.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 66.8Ų

7-(benzyloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27731853-1g
7-[(benzyloxy)carbonyl]-7-azaspiro[3.5]nonane-6-carboxylic acid
2580177-87-1
1g
$2019.0 2023-09-10
Enamine
EN300-27731853-5g
7-[(benzyloxy)carbonyl]-7-azaspiro[3.5]nonane-6-carboxylic acid
2580177-87-1
5g
$5854.0 2023-09-10
Enamine
EN300-27731853-10g
7-[(benzyloxy)carbonyl]-7-azaspiro[3.5]nonane-6-carboxylic acid
2580177-87-1
10g
$8680.0 2023-09-10
Enamine
EN300-27731853-0.05g
7-[(benzyloxy)carbonyl]-7-azaspiro[3.5]nonane-6-carboxylic acid
2580177-87-1 95.0%
0.05g
$1696.0 2025-03-19
Enamine
EN300-27731853-0.1g
7-[(benzyloxy)carbonyl]-7-azaspiro[3.5]nonane-6-carboxylic acid
2580177-87-1 95.0%
0.1g
$1777.0 2025-03-19
Enamine
EN300-27731853-0.25g
7-[(benzyloxy)carbonyl]-7-azaspiro[3.5]nonane-6-carboxylic acid
2580177-87-1 95.0%
0.25g
$1858.0 2025-03-19
Enamine
EN300-27731853-0.5g
7-[(benzyloxy)carbonyl]-7-azaspiro[3.5]nonane-6-carboxylic acid
2580177-87-1 95.0%
0.5g
$1938.0 2025-03-19
Enamine
EN300-27731853-1.0g
7-[(benzyloxy)carbonyl]-7-azaspiro[3.5]nonane-6-carboxylic acid
2580177-87-1 95.0%
1.0g
$2019.0 2025-03-19
Enamine
EN300-27731853-2.5g
7-[(benzyloxy)carbonyl]-7-azaspiro[3.5]nonane-6-carboxylic acid
2580177-87-1 95.0%
2.5g
$3957.0 2025-03-19
Enamine
EN300-27731853-5.0g
7-[(benzyloxy)carbonyl]-7-azaspiro[3.5]nonane-6-carboxylic acid
2580177-87-1 95.0%
5.0g
$5854.0 2025-03-19

Additional information on 7-(benzyloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid

Comprehensive Overview of 7-(benzyloxy)carbonyl-7-azaspiro[3.5]nonane-6-carboxylic acid (CAS No. 2580177-87-1)

In the rapidly evolving field of pharmaceutical and organic chemistry, 7-(benzyloxy)carbonyl-7-azaspiro[3.5]nonane-6-carboxylic acid (CAS No. 2580177-87-1) has emerged as a compound of significant interest. This spirocyclic derivative is widely recognized for its unique structural features and potential applications in drug discovery, particularly in the development of novel therapeutic agents. The compound's spiro[3.5]nonane core, combined with a benzyloxycarbonyl protecting group, makes it a versatile intermediate for synthetic chemists.

The growing demand for spirocyclic compounds in medicinal chemistry has placed 7-(benzyloxy)carbonyl-7-azaspiro[3.5]nonane-6-carboxylic acid at the forefront of research. Its structural complexity and functional groups enable it to serve as a key building block in the synthesis of biologically active molecules. Researchers are particularly interested in its potential role in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes.

One of the most frequently asked questions in online searches is: "What are the applications of spirocyclic compounds in drug discovery?" This compound provides a compelling answer. Its azaspiro scaffold is known to enhance metabolic stability and bioavailability, addressing critical challenges in modern pharmacology. Additionally, the carboxylic acid moiety offers opportunities for further derivatization, making it a valuable tool for medicinal chemists exploring new drug candidates.

From a synthetic perspective, 7-(benzyloxy)carbonyl-7-azaspiro[3.5]nonane-6-carboxylic acid exemplifies the importance of protecting group strategies in organic synthesis. The benzyloxycarbonyl (Cbz) group is a classic choice for amine protection, and its presence in this compound highlights the ongoing relevance of traditional synthetic methods alongside newer technologies. This dual appeal—combining established techniques with innovative applications—makes it a subject of interest for both academic and industrial researchers.

Another trending topic in chemical research is the development of sustainable synthetic methodologies. While CAS No. 2580177-87-1 is typically synthesized through conventional routes, there is growing exploration into greener alternatives, such as catalytic methods or solvent-free reactions. This aligns with the broader industry shift toward environmentally friendly practices, a concern frequently voiced in online forums and scientific discussions.

In summary, 7-(benzyloxy)carbonyl-7-azaspiro[3.5]nonane-6-carboxylic acid represents a fascinating intersection of structural novelty and practical utility. Its potential applications in drug discovery, coupled with its relevance to current research trends like GPCR targeting and green chemistry, ensure its continued importance in the scientific community. As interest in spirocyclic scaffolds grows, this compound is poised to remain a key player in advancing pharmaceutical innovation.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd